Cas no 1011359-85-5 (3,6-dimethyl-1-propyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide)

• Product Name: 3,6-dimethyl-1-propyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide
• CAS No: 1011359-85-5
• MF: C₁₂H₁₇N₅O
• MW: 247.296281576157
• MDL: MFCD09468161
• CID: 3158740
• PubChem ID: 25247437
• Update Time: 2025-06-09

3,6-dimethyl-1-propyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide
• 3,6-dimethyl-1-propyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide
• 3,6-dimethyl-1-propylpyrazolo[3,4-b]pyridine-4-carbohydrazide
• STK351594
• EN300-231247
• SCHEMBL26259148
• 1011359-85-5
• AKOS005167467

• MDL： MFCD09468161
• Inchi： 1S/C12H17N5O/c1-4-5-17-11-10(8(3)16-17)9(12(18)15-13)6-7(2)14-11/h6H,4-5,13H2,1-3H3,(H,15,18)
• InChI Key： GPXZUIJSLQFLJT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N=C2C=1C(C)=NN2CCC)NN

Computed Properties

• Exact Mass: 247.14331018Da
• Monoisotopic Mass: 247.14331018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3,6-dimethyl-1-propyl-1H-pyrazolo3,4-bpyridine-4-carbohydrazide

3,6-Dimethyl-1-Propyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carbohydrazide: A Comprehensive Overview

3,6-Dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide (CAS No. 1011359-85-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements related to this compound.

Structural Characteristics

The molecular formula of 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is C₁₅H₂₀N₆O, with a molecular weight of approximately 296.35 g/mol. The compound features a pyrazolopyridine core with two methyl groups at positions 3 and 6, and a propyl group at position 1. The carbohydrazide moiety is attached to the pyridine ring at position 4. This unique structural arrangement contributes to its diverse biological properties and potential therapeutic applications.

Synthesis Methods

The synthesis of 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide has been explored through various routes. One common method involves the reaction of 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid with hydrazine hydrate under appropriate conditions. This reaction typically proceeds via an acid-catalyzed condensation mechanism, yielding the desired carbohydrazide derivative. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities

3,6-Dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide has been extensively studied for its potential biological activities. One of the most notable properties is its antitumor activity. Research has shown that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, it has demonstrated anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide. They found that the compound targets specific signaling pathways involved in cancer progression and inflammation. Specifically, it was shown to inhibit the activation of NF-κB and MAPK pathways, which are crucial for tumor growth and inflammatory responses.

Clinical Potential

The promising biological activities of 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide have sparked interest in its potential clinical applications. Preclinical studies have demonstrated its efficacy in animal models of cancer and inflammatory diseases. For instance, in a mouse model of colorectal cancer, treatment with this compound significantly reduced tumor size and improved survival rates.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide in human patients. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings suggest that this compound may have a favorable therapeutic index and could be a valuable addition to the arsenal of anticancer and anti-inflammatory drugs.

Future Directions

The ongoing research on 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance its bioavailability and reduce side effects. Additionally, efforts are being made to identify novel targets for this compound within different disease contexts.

In conclusion, 3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide (CAS No. 1011359-85-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this molecule's mechanisms of action and clinical applications, it holds great promise for improving patient outcomes in various diseases.